Cas no 866019-16-1 (2-chloro-N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)acetamide)

• Product Name: 2-chloro-N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)acetamide
• CAS No: 866019-16-1
• MF: C₁₃H₁₄ClNO₄
• MW: 283.707562923431
• CID: 4662333
• Update Time: 2025-06-08

2-chloro-N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-(2,3-dihydro-5,6-dimethoxy-3-oxo-1H-inden-1-yl)-
• 2-chloro-N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)acetamide

• Inchi： 1S/C13H14ClNO4/c1-18-11-3-7-8(4-12(11)19-2)10(16)5-9(7)15-13(17)6-14/h3-4,9H,5-6H2,1-2H3,(H,15,17)
• InChI Key： SGESHEVKSUFROL-UHFFFAOYSA-N
• SMILES： C(NC1C2=C(C=C(OC)C(OC)=C2)C(=O)C1)(=O)CCl

Additional information on 2-chloro-N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)acetamide

Professional Introduction to Compound with CAS No. 866019-16-1 and Product Name: 2-chloro-N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)acetamide

The compound with the CAS number 866019-16-1 and the product name 2-chloro-N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic structure and functional groups, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a chloro group and an acetamide moiety in its molecular framework suggests a high degree of reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. Heterocycles, particularly those containing nitrogen or oxygen atoms within their ring structures, are known for their diverse biological activities. The 5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden core of this compound is an example of such a heterocyclic system. This particular scaffold has been extensively studied for its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The structural features of this indene derivative contribute to its unique electronic properties, which can be exploited in the design of targeted therapeutics.

The acetamide functional group attached to the indene core introduces additional reactivity and potential sites for further derivatization. Acetamides are commonly found in biologically active molecules due to their ability to form hydrogen bonds and interact with biological targets. The chloro substituent on the nitrogen atom of the acetamide further enhances the compound's potential as a pharmacophore. Chloro groups are frequently incorporated into drug candidates because they can modulate metabolic stability and binding affinity to biological receptors.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. The compound 2-chloro-N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)acetamide exemplifies this principle by combining multiple pharmacologically relevant moieties into a single molecular entity. Researchers have been exploring derivatives of this compound to identify novel bioactive molecules with improved efficacy and reduced side effects. The dimethoxy groups on the indene ring contribute to hydrophobicity while also influencing electronic distribution within the molecule, which can be critical for receptor binding.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the indene core, followed by functional group transformations such as chlorination and acetylation. Advances in synthetic methodologies have enabled more efficient preparation of complex heterocycles like this one, reducing both cost and environmental impact. Green chemistry principles have also been applied to minimize waste and improve atom economy during synthesis.

Biological evaluation of 2-chloro-N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)acetamide has revealed promising activity profiles in several disease models. In vitro assays have shown that this compound exhibits inhibitory effects against various enzymes and receptors implicated in inflammation and cancer progression. The chloro group appears to play a crucial role in modulating these interactions by influencing both binding affinity and metabolic stability. Further preclinical studies are warranted to fully elucidate its therapeutic potential.

The compound's structural features also make it an attractive candidate for structure-based drug design (SBDD). Computational modeling techniques can be used to predict how this molecule interacts with biological targets at the atomic level. By understanding these interactions, chemists can design analogs with enhanced potency or selectivity. The flexibility provided by the indene ring allows for multiple conformational states that could be exploited to optimize binding properties.

In conclusion,2-chloro-N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-y)acetamide (CAS No. 866019-16) is a structurally complex and pharmacologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for further chemical exploration and biological evaluation. As our understanding of drug design principles continues to evolve,this compound will likely serve as an important tool in developing next-generation therapeutics.